5-(4-fluorophenyl)-N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 3-(4-fluorophenyl)-N-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethyl]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C15H15FN6OS/c1-22-9-18-21-15(22)24-7-6-17-14(23)13-8-12(19-20-13)10-2-4-11(16)5-3-10/h2-5,8-9H,6-7H2,1H3,(H,17,23)(H,19,20)
• InChI Key: IMVKQLZNHQZGFK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCCNC(=O)C2=CC(=NN2)C3=CC=C(C=C3)F
• Molecular Formula: C15H15FN6OS
• Molecular Weight: 346.4 g/mol
• CAS No.: 1286696-40-9

Description

5-(4-fluorophenyl)-N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C15H15FN6OS and its molecular weight is 346.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and crystal structure of related compounds provide foundational knowledge for understanding their chemical properties and potential applications. For instance, studies have detailed the synthesis of compounds with similar structures, emphasizing the methods for constructing complex molecules with potential biological activities. These syntheses often involve multi-step reactions, including condensation and cyclization processes, to introduce specific functional groups or to form heterocyclic cores characteristic of these compounds (Liu et al., 2016). Furthermore, the crystal structure determination provides insights into the molecular conformation, intermolecular interactions, and the overall stability of these compounds, which are crucial for their biological activities and interactions with biological targets (Köysal et al., 2005).

Biological Activity

Several studies have investigated the biological activities of compounds with similar structures, including their antimicrobial, antituberculosis, and anticancer activities. These studies provide a framework for assessing the potential therapeutic applications of the compound . For example, derivatives have been evaluated for their in vitro activities against Mycobacterium tuberculosis, showing promise as novel GyrB inhibitors with potential antituberculosis activity (Jeankumar et al., 2013). Additionally, certain compounds exhibit effective inhibition of cancer cell proliferation, suggesting their potential as anticancer agents (Liu et al., 2016). These findings underscore the importance of structural design and synthesis in developing new therapeutic agents.